Cas no 169268-39-7 (ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 169268-39-7
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• MDL: MFCD09859283
• CID: 4703110
• PubChem ID: 15206331
• Update Time: 2025-10-12

ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,7-dimethyl-2-(methylthio)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• STK353000
• SBB026073
• ethyl 5,7-dimethyl-2-methylthio-8-hydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate

• MDL： MFCD09859283
• Inchi： 1S/C12H15N3O2S/c1-5-17-12(16)9-10-13-7(2)6-8(3)15(10)14-11(9)18-4/h6H,5H2,1-4H3
• InChI Key： IIOWYPIJZOCJHY-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OCC)=C2N=C(C)C=C(C)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate

Introduction to Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate (CAS No. 169268-39-7)

Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate (CAS No. 169268-39-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This compound belongs to the pyrazoloapyrimidine class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties.

The molecular structure of Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate incorporates several key functional groups, including dimethyl and methylsulfanyl substituents, which contribute to its complex reactivity and interaction with biological targets. The pyrazoloapyrimidine core is particularly noteworthy, as it has been extensively studied for its role in modulating various cellular processes.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrazoloapyrimidine scaffolds. These compounds have shown promise in several preclinical studies, particularly in the context of oncology and anti-inflammatory applications. The presence of the ester group in Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate suggests potential for further derivatization and optimization to enhance pharmacokinetic properties and target specificity.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical signaling pathways. For instance, studies have indicated that derivatives of pyrazoloapyrimidine can inhibit kinases and other enzymes implicated in cancer progression. The dimethyl and methylsulfanyl groups may play a crucial role in modulating binding affinity and selectivity, making this compound a valuable candidate for further investigation.

The synthesis of Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques have enabled the efficient construction of the complex heterocyclic framework while maintaining excellent chemical integrity.

Recent advancements in computational chemistry have also contributed to the understanding of the pharmacological properties of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict potential therapeutic effects and identify areas for structural optimization. These computational approaches are increasingly integral to drug discovery pipelines, offering a cost-effective and rapid means of evaluating candidate compounds.

The biological activity of Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate has been explored in various preclinical models. Initial studies have demonstrated promising results in inhibiting proliferation of cancer cells and modulating inflammatory responses. These findings have prompted further investigation into its potential as a lead compound for the development of new therapeutic agents. The compound's ability to interact with multiple targets suggests that it may exhibit synergistic effects when combined with other drugs or therapeutic modalities.

In conclusion, Ethyl 5,7-dimethyl-2-(methylsulfanyl)pyrazolo1,5-apyrimidine-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action. As our understanding of these compounds grows, so too does the promise they hold for addressing some of the most challenging diseases faced by humanity today.